Cas no 15647-08-2 (Phosphorous acid,2-ethylhexyl diphenyl ester)

• Product Name: Phosphorous acid,2-ethylhexyl diphenyl ester
• CAS No: 15647-08-2
• MF: C₂₀H₂₇O₃P
• MW: 346.4003469944
• CID: 153833
• Update Time: 2026-05-14

Phosphorous acid,2-ethylhexyl diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,2-ethylhexyl diphenyl ester
• 2-ETHYLHEXYL DIPHENYL PHOSPHITE
• 2-ethylhexyl diphenyl ester
• diphenyl ethylhexyl phosphite
• diphenyl(2-ethylhexyl)phosphite
• Einecs 239-716-5
• forstab
• forstabk201
• O,O-Diphenyl-O-(2-ethylhexyl)phosphite
• Phosphorigsaeure-(2-aethyl-hexylester)-diphenylester
• Phosphorous acid diphenyl 2-ethylhexyl ester
• phosphorous acid-(2-ethyl-hexyl ester)-diphenyl ester

• SMILES： CCCCC(CC)COP(OC1=CC=CC=C1)OC2=CC=CC=C2

Computed Properties

• Exact Mass: 346.17000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.0540
• Refractive Index: 1.5207
• PSA: 41.28000
• LogP: 6.60430
• Solubility: Not determined

Phosphorous acid,2-ethylhexyl diphenyl ester Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R43